Cas no 2241594-33-0 ((S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride)

• Product Name: (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride
• CAS No: 2241594-33-0
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• MDL: MFCD31706465
• CID: 4774241
• PubChem ID: 145708970
• Update Time: 2026-02-26

(S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride
• (S)-2-AMINO-2-(2,4-DIFLUOROPHENYL)ACETIC ACID HCL
• (2S)-2-amino-2-(2,4-difluorophenyl)acetic acid hydrochloride
• Y11437
• 2241594-33-0
• BS-16087
• (S)-amino(2,4-difluorophenyl)acetic acid hydrochloride
• (S)-2-Amino-2-(2,4-difluorophenyl)aceticacidhydrochloride
• CS-0162080
• (2S)-2-amino-2-(2,4-difluorophenyl)acetic acid;hydrochloride
• AKOS037648944
• MFCD31706465

• MDL： MFCD31706465
• Inchi： 1S/C8H7F2NO2.ClH/c9-4-1-2-5(6(10)3-4)7(11)8(12)13;/h1-3,7H,11H2,(H,12,13);1H/t7-;/m0./s1
• InChI Key： WIXGQKSSYMPCBH-FJXQXJEOSA-N
• SMILES： Cl.FC1C=C(C=CC=1[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 223.0211625g/mol
• Monoisotopic Mass: 223.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride

Comprehensive Overview of (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride (CAS No. 2241594-33-0)

(S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride (CAS No. 2241594-33-0) is a specialized chiral compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its 2,4-difluorophenyl group and acetic acid hydrochloride moiety, plays a pivotal role in the development of enantioselective drugs and bioactive molecules. Its unique structural features make it a valuable intermediate for medicinal chemistry applications.

The growing demand for chiral building blocks in drug discovery has positioned (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride as a compound of significant interest. Researchers frequently search for high-purity chiral compounds and fluorinated amino acids, aligning with trends in precision medicine and targeted therapies. The incorporation of fluorine atoms enhances the metabolic stability and bioavailability of pharmaceutical candidates, making this compound particularly relevant in modern drug design.

From a chemical perspective, (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride exhibits distinct physicochemical properties. The presence of fluorine atoms influences its electronic distribution and lipophilicity, which are critical parameters in pharmacokinetic optimization. The compound's hydrochloride salt form ensures improved solubility, facilitating its use in various synthetic protocols. These characteristics are frequently discussed in forums and publications focusing on advanced synthetic methodologies.

In the pharmaceutical industry, (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride serves as a key intermediate for the synthesis of protease inhibitors and enzyme modulators. Recent studies highlight its potential in developing treatments for neurological disorders and infectious diseases, topics that dominate current biomedical research queries. The compound's enantiomeric purity is crucial for achieving desired biological activity, a point often emphasized in quality control discussions.

The market for fluorinated pharmaceutical intermediates continues to expand, driven by the need for more effective and safer drugs. (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride is part of this trend, with suppliers focusing on scalable production methods to meet research and development demands. Industry reports frequently cite custom synthesis and GMP-grade materials as top priorities for procurement specialists, reflecting the compound's commercial importance.

From a regulatory standpoint, (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride complies with standard safety guidelines for research chemicals. Proper handling and storage protocols are essential, as with all fine chemicals, to ensure stability and longevity. These precautions align with broader laboratory safety trends, a recurring theme in scientific community discussions.

Looking ahead, the applications of (S)-2-Amino-2-(2,4-difluorophenyl)acetic acid hydrochloride are expected to grow, particularly in peptide-based therapeutics and small molecule drug development. Its versatility and efficacy make it a staple in the toolkit of medicinal chemists worldwide. As research into personalized medicine advances, the demand for such high-quality chiral intermediates will likely increase, reinforcing its status as a critical component in modern pharmaceutical science.